Cas no 2034388-01-5 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide)

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide
- F6560-7631
- N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide
- AKOS026699044
- N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-1,3-benzothiazole-6-carboxamide
- 2034388-01-5
- N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[d]thiazole-6-carboxamide
-
- Inchi: 1S/C18H13N3O2S/c22-18(13-2-4-16-17(7-13)24-11-21-16)20-9-12-1-3-15(19-8-12)14-5-6-23-10-14/h1-8,10-11H,9H2,(H,20,22)
- InChI Key: WATJIKYOTKECOD-UHFFFAOYSA-N
- SMILES: S1C=NC2=CC=C(C=C12)C(NCC1=CN=C(C2=COC=C2)C=C1)=O
Computed Properties
- Exact Mass: 335.07284784g/mol
- Monoisotopic Mass: 335.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96.3Ų
N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6560-7631-50mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-2μmol |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-10μmol |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-20μmol |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-2mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-5mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-20mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-30mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-3mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6560-7631-75mg |
N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-1,3-benzothiazole-6-carboxamide |
2034388-01-5 | 75mg |
$208.0 | 2023-09-08 |
N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide Related Literature
-
Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
-
Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
-
Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
-
Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
-
Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide
Comprehensive Overview of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034388-01-5)
The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide, identified by its CAS No. 2034388-01-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the furan and pyridine moieties, as well as the benzothiazole core, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.
In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide aligns with this trend, as its structure suggests potential applications in kinase inhibition and receptor modulation. These properties are highly relevant to current research on cancer therapeutics and neurodegenerative diseases, which are among the most searched topics in scientific databases and AI-driven platforms.
The synthesis of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide involves multi-step organic reactions, often starting from commercially available furan-3-carboxylic acid and pyridine derivatives. The incorporation of the benzothiazole ring enhances the compound's stability and bioavailability, making it a viable candidate for further pharmacological studies. Its molecular weight and logP value are also within the desirable range for drug-like molecules, as per Lipinski's rule of five.
One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a major challenge in modern medicine. Preliminary studies suggest that derivatives of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide may exhibit synergistic effects with existing therapeutics, thereby overcoming resistance mechanisms. This aligns with the growing interest in combination therapies and adjuvant treatments, which are frequently searched topics in academic and clinical circles.
From a commercial perspective, CAS No. 2034388-01-5 is available through specialized chemical suppliers, catering to pharmaceutical and biotechnology industries. Its applications extend beyond therapeutics, with potential uses in material science and catalysis. For instance, the furan and pyridine components could serve as ligands in catalytic systems, contributing to greener chemical processes—a topic of high relevance in sustainability-focused research.
In conclusion, N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide represents a versatile and promising compound with broad applicability in both life sciences and industrial chemistry. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of targeted drug design and molecular engineering. As research progresses, this compound is likely to emerge as a key player in addressing some of the most pressing challenges in healthcare and technology.
2034388-01-5 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-1,3-benzothiazole-6-carboxamide) Related Products
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 1111032-68-8(4-(3-chloro-4-methoxybenzenesulfonyl)-N,N-diethyl-6-fluoroquinoline-3-carboxamide)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 733790-54-0(5-cyclopropyl-4-phenyl-4h-1,2,4-triazole-3-thiol)
- 1006464-09-0(3-(5-Methylfuran-2-yl)-1H-pyrazole-4-carbaldehyde)
- 904813-98-5(2-(phenylamino)-2-(pyridin-2-yl)acetonitrile)
- 2229400-41-1(2,2-dimethyl-3-(2-methyl-6-nitrophenyl)propan-1-ol)
- 2171141-84-5((2S,3R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-3-hydroxybutanoic acid)
- 2763754-98-7(5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid)
- 1394780-04-1(5,6-dichloro-N-methyl-N-(pyridin-3-yl)methylpyridine-3-sulfonamide)



